Cas no 1393-92-6 (Litmus paper)

• Product Name: Litmus paper
• CAS No: 1393-92-6
• MF: ₂₁₅-₇₃₉-₆
• MW: 号MFCD00131528
• MDL: MFCD00131528
• CID: 83657
• Update Time: 2025-10-28

Litmus paper Chemical and Physical Properties

Names and Identifiers

• Litmus
• LITMUS, INDICATOR GRADE
• Litmus,indicatorgrade,pure100GR
• Litmus,indicatorgrade,pure25GR
• Litmus,indicatorgrade,pure500GR
• Litmuspowder
• LaccaMusica
• Lackmus
• Litmus, indicator grade, pure
• LitMus, pure, indicator grade
• Tornasol
• Tournesol
• Turnsole
• Litmus solution
• Kubel-Tiemanns litmus solution
• Lacca coerulea
• Lacmus
• Lichen blue
• Litmus indicator
• Litmus paper
• CI 1242
• LITMUS GR
• blue litmus
• Lacca musica
• LITMUS POWDER
• LITMUS SOLUTION ACCORDING TO KUBEL AND TIEMANN
• LITMUS SOLUTION BLUE
• LITMUS SOLUTION RED

• MDL： MFCD00131528

Experimental Properties

• Color/Form: solid
• Density: 1.1170
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water
• Merck: 5547
• PH: 4.5(red)-8.3(blue)
• FEMA: MFCD00131528

Litmus paper Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• WGK Germany：3
• Hazard Category Code： 40-36/37/38
• Safety Instruction： S24/25:Prevent skin and eye contact.
• Hazardous Material Identification：
• Safety Term：S24/25

Additional information on Litmus paper

Litmus Paper: A Comprehensive Overview

Litmus paper, identified by the CAS number 1393-92-6, is a widely used chemical indicator tool in various scientific and industrial applications. Derived from a mixture of dyes found in certain lichen species, litmus paper has been a cornerstone in pH testing and other analytical processes for centuries. This article delves into the properties, applications, and recent advancements associated with litmus paper, providing a detailed understanding of its significance in modern science.

The primary component of litmus paper is a complex mixture of organic compounds known as acid-base indicators. These compounds, including substances like orcein and erythrin, are responsible for the color-changing properties of litmus. When exposed to acidic or basic solutions, these compounds undergo reversible structural changes, resulting in distinct color shifts. This characteristic makes litmus paper an invaluable tool for quick and reliable pH determination in laboratory settings and industrial processes.

Historically, litmus paper has been used for its ability to distinguish between acidic and basic solutions. However, recent advancements have expanded its applications beyond traditional pH testing. For instance, researchers have explored the use of litmus paper in environmental monitoring, where it can detect pollutants or contaminants in water samples. This innovation leverages the natural sensitivity of litmus dyes to chemical changes, making it a cost-effective solution for large-scale environmental assessments.

In addition to its role in pH testing and environmental monitoring, litmus paper has found applications in medical diagnostics. Studies have shown that modified versions of litmus paper can detect specific biomarkers in bodily fluids, offering a non-invasive method for early disease detection. This development underscores the versatility of litmus-based indicators and their potential to revolutionize healthcare diagnostics.

Recent research has also focused on enhancing the sensitivity and specificity of litmus paper through nanotechnology integration. By incorporating nanomaterials into the litmus matrix, scientists have achieved faster response times and improved accuracy in detecting subtle chemical changes. These innovations not only enhance the performance of traditional litmus applications but also open new avenues for its use in advanced analytical techniques.

Moreover, the eco-friendly nature of litmus paper has made it a sustainable alternative to synthetic indicators. As global concerns about environmental impact grow, the natural origin of litmus dyes positions it as a preferable choice for environmentally conscious industries. This shift aligns with broader trends toward green chemistry and sustainable practices across various sectors.

In conclusion, litmus paper (CAS No. 1393-92-6) remains a vital tool in scientific and industrial applications due to its unique properties and adaptability. From traditional pH testing to cutting-edge environmental monitoring and medical diagnostics, its versatility continues to drive innovation across diverse fields. As research progresses, the potential for even more sophisticated applications of litmus-based indicators grows, ensuring its enduring relevance in the modern scientific landscape.